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Compound of Interest

Compound Name: N6,N6-Dimethyl-xylo-adenosine

Cat. No.: B13919979 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
N6,N6-Dimethyl-xylo-adenosine is a modified nucleoside analog of adenosine.[1][2] Such

analogs are pivotal in biomedical research and drug discovery, often serving as probes to

elucidate complex biological pathways or as therapeutic agents themselves.[3][4] Modifications

to the ribose sugar, as seen in the "xylo" configuration, and to the nucleobase, with the N6,N6-

dimethyl groups, can significantly alter the compound's affinity for adenosine receptors,

metabolic stability, and overall biological activity.[2]

Adenosine analogs are known to interact with various cellular targets, including adenosine

receptors, which are implicated in cardiovascular, respiratory, and central nervous system

functions.[5][6] They have also been investigated for their potential in cancer therapy as

nucleoside antimetabolites.[1][7] The preparation of accurate and stable stock solutions is the

foundational step for any in vitro or in vivo studies to ensure reproducible and reliable

experimental outcomes. This document provides a detailed protocol for the preparation of stock

solutions of N6,N6-Dimethyl-xylo-adenosine and outlines a potential signaling pathway for

further investigation.

Physicochemical Data and Solubility
Proper handling and storage are crucial for maintaining the integrity of N6,N6-Dimethyl-xylo-
adenosine. The following table summarizes its key properties.
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Property Value Source

Molecular Formula C12H17N5O4 [2][7]

Molecular Weight 295.29 g/mol [2][7]

CAS Number 669055-52-1 [5]

Appearance Solid [2][7]

Purity ≥95% [2][5]

Solubility 10 mM in DMSO

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[7]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of N6,N6-Dimethyl-xylo-
adenosine in Dimethyl Sulfoxide (DMSO).

3.1. Materials

N6,N6-Dimethyl-xylo-adenosine (MW: 295.29 g/mol )

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Sterile, precision pipettes and tips

Vortex mixer
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Water bath or heat block (optional, for enhancing solubility)

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for N6,N6-Dimethyl-xylo-adenosine before handling.

3.3. Step-by-Step Procedure

Equilibration: Allow the vial of N6,N6-Dimethyl-xylo-adenosine powder to equilibrate to

room temperature for at least 15-20 minutes before opening to prevent condensation of

moisture.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of the

compound.

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (

g/mol )

For 1 mL of a 10 mM solution:

Mass (mg) = 1 mL x 10 mmol/L x (1 L / 1000 mL) x 295.29 g/mol x (1000 mg / 1 g)

Mass (mg) = 2.95 mg

Weighing: Carefully weigh out 2.95 mg of N6,N6-Dimethyl-xylo-adenosine using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the compound.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.
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Visually inspect the solution against a light source to ensure there are no visible

particulates.

If solubility is an issue, gentle warming in a water bath (up to 37°C) can be applied for a

short period.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

(amber or foil-wrapped) vials. This minimizes freeze-thaw cycles and exposure to light.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term stability.[7]

Visualization of Experimental Workflow and
Signaling Pathway
4.1. Experimental Workflow

The following diagram illustrates the key steps for preparing the stock solution.
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Caption: Workflow for preparing N6,N6-Dimethyl-xylo-adenosine stock solution.
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4.2. Postulated Signaling Pathway

As an adenosine analog, N6,N6-Dimethyl-xylo-adenosine is postulated to interact with

adenosine receptors (ARs). ARs are G-protein coupled receptors (GPCRs) that modulate

adenylyl cyclase (AC) activity.[8] A1 and A3 receptors typically couple to Gi proteins to inhibit

AC, while A2A and A2B receptors couple to Gs proteins to stimulate AC.[8][9] This leads to

changes in cyclic AMP (cAMP) levels, a critical second messenger.
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Caption: Postulated signaling via adenosine receptors.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13919979?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13919979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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